Cas no 82770-40-9 (L-Serine, N,N-bis(phenylmethyl)-, phenylmethyl ester)

• Product Name: L-Serine, N,N-bis(phenylmethyl)-, phenylmethyl ester
• CAS No: 82770-40-9
• MF: C₂₄H₂₅NO₃
• MW: 375.460206747055
• CID: 682634
• PubChem ID: 12835763
• Update Time: 2025-10-29

L-Serine, N,N-bis(phenylmethyl)-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• L-Serine, N,N-bis(phenylmethyl)-, phenylmethyl ester
• (2S)-N,N-dibenzyl serine benzyl ester
• N,N-DIBENZYL-L-PHENYLALANINE
• N,N-dibenzyl-L-serine benzyl ester
• 82770-40-9
• AKOS015888856
• BENZYL (2S)-2-(DIBENZYLAMINO)-3-HYDROXYPROPANOATE
• IZGCKWHDNJEEAX-QHCPKHFHSA-N
• SCHEMBL15448254
• (S)-2-Dibenzylamino-3-hydroxy-propionic acid benzyl ester
• Benzyldibenzyl-l-serinate
• Benzyl dibenzyl-l-serinate

• Inchi： 1S/C24H25NO3/c26-18-23(24(27)28-19-22-14-8-3-9-15-22)25(16-20-10-4-1-5-11-20)17-21-12-6-2-7-13-21/h1-15,23,26H,16-19H2/t23-/m0/s1
• InChI Key： IZGCKWHDNJEEAX-QHCPKHFHSA-N
• SMILES： O(CC1C=CC=CC=1)C([C@H](CO)N(CC1C=CC=CC=1)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 375.18300
• Monoisotopic Mass: 375.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.06 g/mL at 25 °C(lit.)
• Boiling Point: 290 °C(lit.)
• Flash Point: 110 °C
• Refractive Index: n20/D 1.573(lit.)
• PSA: 49.77000
• LogP: 3.79310
• Solubility: Not determined

Additional information on L-Serine, N,N-bis(phenylmethyl)-, phenylmethyl ester

Recent Advances in the Study of L-Serine, N,N-bis(phenylmethyl)-, phenylmethyl ester (CAS: 82770-40-9) in Chemical Biology and Pharmaceutical Research

L-Serine, N,N-bis(phenylmethyl)-, phenylmethyl ester (CAS: 82770-40-9) is a synthetic derivative of the amino acid L-serine, characterized by its benzyl-protected amine and ester functionalities. This compound has garnered significant attention in recent years due to its potential applications in peptide synthesis, drug delivery systems, and as a building block for more complex pharmaceutical agents. The unique chemical properties of this compound, including its stability and reactivity, make it a valuable tool in medicinal chemistry and chemical biology research.

Recent studies have focused on optimizing the synthesis of L-Serine, N,N-bis(phenylmethyl)-, phenylmethyl ester to improve yield and purity. A 2023 publication in the Journal of Organic Chemistry detailed a novel catalytic method that reduces side reactions and enhances the scalability of the synthesis process. This advancement is particularly relevant for industrial-scale production, where efficiency and cost-effectiveness are critical factors.

In the realm of drug development, researchers have explored the use of this compound as a precursor for serine-based protease inhibitors. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy in the synthesis of inhibitors targeting viral proteases, which could have implications for antiviral therapies. The study highlighted the compound's ability to maintain structural integrity under physiological conditions, a key requirement for in vivo applications.

Another significant area of research involves the role of L-Serine, N,N-bis(phenylmethyl)-, phenylmethyl ester in peptide modification. A 2024 paper in Chemical Communications described its use in the site-specific modification of peptides, enabling the introduction of functional groups that enhance peptide stability and bioavailability. This approach has potential applications in the development of peptide-based therapeutics, particularly for diseases where traditional small-molecule drugs have limitations.

Beyond its synthetic utility, the compound has also been investigated for its biological activity. Preliminary studies suggest that it may interact with cellular signaling pathways, although the mechanisms remain under investigation. A recent preprint on bioRxiv reported that derivatives of this compound exhibited moderate inhibitory effects on certain kinase enzymes, opening new avenues for kinase-targeted drug discovery.

In conclusion, L-Serine, N,N-bis(phenylmethyl)-, phenylmethyl ester (CAS: 82770-40-9) continues to be a versatile and valuable compound in chemical biology and pharmaceutical research. Recent advancements in its synthesis and applications underscore its potential to contribute to the development of novel therapeutic agents and research tools. Future studies are expected to further elucidate its biological activities and expand its utility in drug discovery and development.